Cas no 1424383-25-4 (N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide
• CAS No: 1424383-25-4
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 6180542
• PubChem ID: 71883052
• Update Time: 2025-05-20

N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681443
• N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide
• AKOS034698286
• Z915448974
• 1424383-25-4
• N-(cyanomethyl)-N-cyclopropyl-2-thiophen-2-ylquinoline-4-carboxamide

• Inchi： 1S/C19H15N3OS/c20-9-10-22(13-7-8-13)19(23)15-12-17(18-6-3-11-24-18)21-16-5-2-1-4-14(15)16/h1-6,11-13H,7-8,10H2
• InChI Key： LMMMHZHUZYGPCP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(=C2C=CC=CC2=N1)C(N(CC#N)C1CC1)=O

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide

N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide: A Comprehensive Overview

The compound N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide, identified by the CAS number 1424383-25-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

At its core, this molecule is built around a quinoline skeleton, a heterocyclic aromatic system that serves as a versatile platform for various functional groups. The substitution pattern of the quinoline ring is crucial, with the thiophene moiety attached at the 2-position and the carboxamide group at the 4-position. The thiophene group, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and enhances its stability. The carboxamide group, on the other hand, introduces hydrogen bonding capabilities, which are essential for interactions in biological systems.

The substituents on the nitrogen atom of the carboxamide group further diversify the compound's properties. The presence of both a cyanomethyl and a cyclopropyl group introduces steric hindrance and unique electronic effects. The cyanomethyl group (CH₂CN) adds electron-withdrawing characteristics, which can influence the molecule's reactivity and solubility. Meanwhile, the cyclopropyl group introduces strain and rigidity, potentially affecting the molecule's conformational flexibility and binding affinity in target molecules.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests possible applications as a kinase inhibitor or a modulator of membrane-bound proteins. Researchers have explored its ability to bind to specific protein targets, leveraging computational chemistry tools such as molecular docking and dynamics simulations. These studies have revealed promising interactions with key residues in enzyme active sites, indicating potential therapeutic utility.

In addition to its biological applications, this compound has shown promise in materials science. Its aromatic system and functional groups make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The thiophene moiety is known to enhance charge transport properties, while the quinoline skeleton provides structural rigidity necessary for device stability.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. Key steps include Suzuki-Miyaura couplings for thiophene attachment and amide bond formations for introducing the carboxamide group. These methods are not only efficient but also scalable, making them suitable for both laboratory research and potential industrial applications.

The environmental impact of this compound is another area of interest. Researchers have evaluated its biodegradation pathways under various conditions, aiming to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(thiophen-2-yl)quinoline-4-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure enables versatile interactions in biological systems while offering opportunities in materials science. As research continues to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.